Cas no 955965-74-9 (1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene)

• Product Name: 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene
• CAS No: 955965-74-9
• CID: 4667420
• Update Time: 2025-05-30

1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• (2-CHLOROBENZYL)(2-NITROPHENYL)OXO-LAMBDA4-SULFANE
• 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene

Additional information on 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene

Introduction to 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene (CAS No. 955965-74-9)

1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 955965-74-9, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal chemistry research. The structural features of this molecule, particularly the presence of both a nitro group and a sulfinyl substituent, contribute to its unique chemical properties and reactivity, which are being explored for various applications.

The nitro group in the molecular structure of 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene plays a crucial role in its chemical behavior. Nitro compounds are known for their ability to participate in redox reactions, making them valuable intermediates in organic synthesis. Additionally, the sulfinyl group attached to the benzene ring introduces polarity and electron-withdrawing effects, which can influence the compound's solubility and interactions with biological targets. These characteristics make it a versatile building block for designing novel pharmaceutical agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways. The structural motif of 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene aligns well with this trend, as it can be modified to create derivatives with enhanced binding affinity and selectivity. Researchers have been exploring its potential as a scaffold for drugs that modulate enzyme activity or receptor interactions. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases.

The synthesis of 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the nitration of a suitable precursor, followed by sulfinylation at the para position relative to the nitro group. The introduction of the chlorophenyl moiety further refines the molecular architecture, enhancing its pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and scalability of the synthesis.

One of the most compelling aspects of studying 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene is its potential in drug discovery. The combination of a nitro group and a sulfinyl group creates a unique chemical profile that can be exploited to develop molecules with improved pharmacokinetic properties. For example, computational modeling studies have suggested that this compound can interact with biological targets in ways that may lead to potent therapeutic effects with minimal side effects. Such findings are particularly exciting for researchers working on developing treatments for chronic diseases or infections resistant to current medications.

The role of computational chemistry in understanding the behavior of complex molecules like 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological systems at the atomic level. These studies have helped identify key structural features that contribute to its activity, guiding the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

In conclusion, 1-[(2-chlorophenyl)methanesulfinyl]-2-nitrobenzene (CAS No. 955965-74-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further exploration as a drug scaffold or intermediate. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for human health.